Cas no 111-36-4 (butyl isocyanate)

butyl isocyanate structure

Product Name:butyl isocyanate

CAS No:111-36-4

Molecular Formula:C₅H₉NO

Molecular Weight:99.13

MDL:MFCD00002046

CID:35680

PubChem ID:8110

butyl isocyanate Properties

Names and Identifiers

- butyl isocyanate
- 1-isocyanato-butan
- BIC
- butane,1-isocyanato-
- n-bic
- n-butylisocyanate(asimpurity)
- n-C4H9NCO
- 1-BUTYL ISOCYANATE
- 1-Isocyanatobutane
- Butylisocyanat
- butyl-isocyanate
- ISOCYANATOBUTANE
- Isocyanic Acid Butyl Ester
- n-butyl isocyanante
- N-butyl isocyanate
- n-butyl isocynate
- Butyl isocyate
- AKOS BBS-00004256
- n-Butyl isocyanate
- BUTYL ISOCYANATE
- HSDB 5548
- XM89T89J3W
- UN 2485
- n-butyliso-cyanate
- Butyl isocyanate, n-
- EC 203-862-8
- MFCD00002046
- Butane, 1-isocyanato-
- J-519964
- n-butyl-isocyanate
- Isocyanic acid, butyl ester
- n-butylisocyanate
- AKOS000120793
- butylisocyanate
- GS-3292
- I0118
- Isocyanic acid n-butyl ester
- EN300-20857
- Q15632798
- NS00007113
- n-Butyl isocyanate [UN2485] [Poison]
- NCGC00257991-01
- DTXSID6026872
- Butyl isocyanate, 98%
- Tox21_200437
- CAS-111-36-4
- UN2485
- NCGC00248614-01
- FT-0627393
- 25067-04-3
- EINECS 203-862-8
- 111-36-4
- butyl isocynate
- CHEBI:136519
- 1-Isocyanato-butane
- Epitope ID:122969
- CHEMBL27104
- N-BUTYL ISOCYANATE [HSDB]
- BUTYL ISOCYANATE [MI]
- UNII-XM89T89J3W
- 1-Butylisocyanate
- DTXCID106872
- 1Isocyanatobutane
- Butane, 1isocyanato
- N-Butyl isocyanic acid
- DB-040967
- STL308735
- BBL027371
- 1-Butyl isocyanate
- Butyl isocyanate
- N-BUTYL ISOCYANATE
- 1-Isocyanato-butane; Isocyanic acid butyl ester; 1-Isocyanatobutane; n-Butyl isocyanate
- +Expand
- MDL： MFCD00002046
- InChIKey： HNHVTXYLRVGMHD-UHFFFAOYSA-N
- Inchi： 1S/C5H9NO/c1-2-3-4-6-5-7/h2-4H2,1H3
- SMILES： CCCCN=C=O

Computed Properties

Exact Mass: 99.06840
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Rotatable Bond Count: 3
Monoisotopic Mass: 99.068
Heavy Atom Count: 7
Complexity: 74.1
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: nothing
Tautomer Count: nothing
Surface Charge: 0
Topological Polar Surface Area: 29.4A^2

Experimental Properties

LogP: 1.12230
PSA: 29.43000
Merck: 1575
Refractive Index: n20/D 1.406(lit.)
Boiling Point: 115°C
Melting Point: 85.5℃
Vapor Pressure: 10.6 mm Hg ( 20 °C)
Flash Point: 17 ºC
FEMA: 3842
Color/Form: Not determined
Solubility: Not determined
Sensitiveness: Moisture Sensitive
Density: 0.88

butyl isocyanate Security Information

Symbol: GHS02 GHS05 GHS06 GHS08
RTECS：NQ8250000
WGK Germany：1
Safety Term：6.1(a)
Safety Instruction： S23-S26-S28-S36/37/39-S45
Packing Group：I
Packing Group：I
Risk Phrases：R11; R21/22; R26; R34; R37; R42/43
Hazard Level：6.1(a)
Dangerous goods sign： F T+
Hazardous Material transportation number：UN 2485 6.1/PG 1
Hazard Statement： H225,H302,H311,H314,H330,H334
Warning Statement： P210,P260,P280,P284,P305+P351+P338,P310
Prompt：dangerous
Storage Condition：0-10°C
PackingGroup：I
Risk Phrases： R11;R21/22;R26;R34;R37;R42/43
Signal Word：Danger
TSCA：Yes
Toxicity：LC50 (4hr) in male, female rats (mg/m3): 60, 55 by inhalation (Pauluhn, Eben)
HazardClass：6.1(a)
FLUKA BRAND F CODES：10-19-21

butyl isocyanate Customs Data

HS CODE：2929109000
Customs Data：

China Customs Code:
2929109000

Overview:

2929109000. Other isocyanates. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

Declaration elements:

Product Name, component content, use to

Summary:

2929109000. other isocyanates. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

butyl isocyanate Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
1PlusChem	1P0035IG-500mg	Isocyanic Acid Butyl Ester	111-36-4	94%	500mg	$83.00
A2B Chem LLC	AB46312-1g	Isocyanic Acid Butyl Ester	111-36-4		1g	$163.00	2024-04-20
abcr	AB173522-250 ml	1-Butyl isocyanate, 98%; .	111-36-4	98%	250 ml	€407.70	2024-04-20
Enamine	EN300-20857-0.05g	1-isocyanatobutane	111-36-4	94%	0.05g	$19.0	2023-09-16
TRC	B693315-50g	Butyl Isocyanate	111-36-4		50g	$ 260.00	2023-09-08
NAN JING HUA XUE SHI JI GU FEN Co., Ltd.	C0835239443- 25ml（玻瓶）	butyl isocyanate	111-36-4	98%（GC）	25ml	¥ 64.7
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.	B108063-500ml	butyl isocyanate	111-36-4	98%	500ml	¥549.90	2023-09-04
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.	B802532-2.5L	Butyl isocyanate	111-36-4	98%	2.5L	2,380.00
SHANG HAI XIAN DING Biotechnology Co., Ltd.	I0118-25ml	butyl isocyanate	111-36-4	98.0%(GC)	25ml	￥170.0	2022-06-10
SHANG HAI YI EN HUA XUE JI SHU Co., Ltd.	R004970-100ml	butyl isocyanate	111-36-4	98%	100ml	￥153	2024-05-26